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Compound of Interest

Compound Name: 6-Nitroquinoxalin-5-amine

CAS No.: 57436-91-6

Cat. No.: B3053990

Get Quote

Sources
1. rsc.org [rsc.org]

2. rsc.org [rsc.org]

3. quinoxaline-5,6-diamine | 57436-95-0 | Benchchem [benchchem.com]

4. quinoxaline-5,6-diamine | 57436-95-0 | Benchchem [benchchem.com]

5. WO2010079443A1 - Sulfonamide derivatives - Google Patents [patents.google.com]

6. pdf.benchchem.com [pdf.benchchem.com]

7. pdf.benchchem.com [pdf.benchchem.com]

8. Discovery of an orally bioavailable and selective PKMYT1 inhibitor RP-6306 - PMC
[pmc.ncbi.nlm.nih.gov]

9. pdf.benchchem.com [pdf.benchchem.com]

To cite this document: BenchChem. [HPLC method development for 6-Nitroquinoxalin-5-
amine purity]. BenchChem, [2026]. [Online PDF]. Available at:

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 2 Tech Support

https://www.benchchem.com/product/b3053990#bc-rfq
https://www.rsc.org/suppdata/cc/c0/c0cc04303f/c0cc04303f.pdf
https://www.rsc.org/suppdata/cc/c0/c0cc04303f/c0cc04303f.pdf
https://www.benchchem.com/zh/product/b1606666
https://www.benchchem.com/zh/product/b1606666
https://patents.google.com/patent/WO2010079443A1/en
https://pdf.benchchem.com/1305/Overcoming_challenges_in_the_purification_of_quinoxaline_derivatives.pdf
https://pdf.benchchem.com/43/A_Comparative_Guide_to_the_Validation_of_Analytical_Methods_for_Quinoxaline_Analysis.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9837800/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9837800/
https://pdf.benchchem.com/8/Application_Notes_and_Protocols_for_the_Analysis_of_Quinoxaline_Derivatives_by_HPLC_and_NMR_Spectroscopy.pdf
https://www.benchchem.com/product/b3053990/docs#hplc-method-development-for-6-nitroquinoxalin-5-amine-purity
https://www.benchchem.com/product/b3053990/docs#hplc-method-development-for-6-nitroquinoxalin-5-amine-purity
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3053990?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b3053990/docs#hplc-method-development-for-6-
nitroquinoxalin-5-amine-purity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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